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Cat. No.: B036884

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acetylacetamide, also known by its systematic IUPAC name N-acetylacetamide or as
diacetamide, is an organic compound with significant relevance in various fields of chemistry,
including medicinal chemistry and organic synthesis. It is structurally analogous to
acetaminophen and has been investigated for its potential in the synthesis of analgesic and
anti-inflammatory agents.[1] Its chemical structure features an amide functional group, which
imparts versatility in chemical reactions and applications.[1] A thorough understanding of its
physical properties is fundamental for its application in research and development, particularly
in drug formulation and synthetic chemistry. This guide provides a detailed overview of the core
physical properties of N-acetylacetamide, methodologies for their determination, and expected
spectroscopic data.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for N-acetylacetamide are summarized in
the table below, providing a quick reference for researchers.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b036884?utm_src=pdf-interest
https://www.benchchem.com/product/b036884?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

IUPAC Name N-acetylacetamide

Synonyms Diacetamide, Acetamide, N-acetyl-

CAS Number 625-77-4

Molecular Formula C4H7NO:2

Molecular Weight 101.105 g/mol

Appearance White to off-white crystalline powder/solid.[1][2]
Melting Point 75.5-81.0°C

Boiling Point 222 - 237 °C

Density 1.0890 g/cm3

Solubility Profile

N-acetylacetamide's solubility is a critical parameter for its use in various chemical applications.
Due to the presence of polar functional groups, it can engage in hydrogen bonding, influencing
its solubility in different solvents.[1]
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Solvent Solubility Rationale

The presence of polar amide

and carbonyl groups allows for
Water Moderately Soluble ] )

hydrogen bonding with water

molecules.[1][2]

A polar protic solvent that can
Ethanol Soluble effectively solvate N-

acetylacetamide.[1][2]

A polar aprotic solvent capable
Acetone Soluble of dissolving N-

acetylacetamide.[1]

As a non-polar solvent, hexane
o - is not effective at solvating the
Hexane Limited Solubility )
polar N-acetylacetamide

molecule.[1]

The solubility of N-acetylacetamide is also dependent on the temperature of the solution and
the presence of other solutes or impurities.[1]

Spectroscopic Data Summary

Spectroscopic analysis is essential for the structural elucidation and confirmation of N-
acetylacetamide. While a comprehensive public database of its spectra is not readily available,
the expected spectral characteristics can be predicted based on its molecular structure.
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Technique Expected Observations

Signals corresponding to the methyl protons and

the N-H proton. The chemical shifts would be

1H NMR , o
influenced by the electronegativity of the
adjacent atoms.
Resonances for the methyl carbons and the
13C NMR carbonyl carbons. The carbonyl carbons would

appear significantly downfield.

A molecular ion peak corresponding to the

molecular weight of N-acetylacetamide, along
Mass Spec. ) . . .

with fragmentation patterns characteristic of its

structure.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and
reproducible data on the physical properties of N-acetylacetamide.

Melting Point Determination

The melting point of a solid is a key indicator of its purity. A sharp melting point range typically
signifies a pure compound, while a broad range often indicates the presence of impurities.[1]

Methodology:

A small, finely powdered sample of N-acetylacetamide is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it completely
liquefies are recorded as the melting point range.[3]
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Workflow for Melting Point Determination

Sample Preparation:
Finely powder N-acetylacetamide

¢

Packing:
Load sample into a capillary tube

¢

Apparatus Setup:
Place capillary in melting point apparatus

¢

Heating:
Heat the sample at a controlled rate (e.g., 1-2 °C/min)

'

Observation:
Record the temperature range from the start of melting to complete liquefaction

¢

Data Analysis:
Report the melting point range
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Workflow for Boiling Point Determination

Sample Preparation:
Place N-acetylacetamide in a test tube

:

Capillary Insertion:
Invert a sealed capillary tube into the sample

:

Heating:
Heat the assembly in a controlled manner

'

Observation 1:
Note temperature of steady bubble stream

:

Cooling:
Allow the apparatus to cool slowly

'

Observation 2:
Record temperature when liquid enters the capillary

:

Result:
The boiling point is determined from these observations
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Workflow for Solubility Determination

Sample & Solvent:
Add a known mass of N-acetylacetamide to a known volume of solvent

Equilibration:
Agitate the mixture at a constant temperature

Separation:
Filter the solution to remove undissolved solid

Analysis:
Determine the concentration of the solute in the filtrate

Calculation:
Express solubility in appropriate units (e.g., g/L or mol/L)
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General Workflow for Spectroscopic Analysis

Sample Preparation

NMR: IR: Mass Spec:
Dissolve in deuterated solvent Prepare as a solid film or mull Dissolve in a volatile solvent

A A

Data Acquisition:
Analyze the sample using the appropriate spectrometer

\

A

Data Processing & Interpretation:
Analyze the spectrum for structural information

A

Structural Confirmation:
Compare data with expected values for N-acetylacetamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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